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Saquinavir Hydroxy-tert-butylamide Saquinavir Hydroxy-tert-butylamide
Brand Name: Vulcanchem
CAS No.: 438200-34-1
VCID: VC0117320
InChI: InChI=1S/C38H50N6O6/c1-38(2,23-45)43-37(50)32-19-26-13-6-7-14-27(26)21-44(32)22-33(46)30(18-24-10-4-3-5-11-24)41-36(49)31(20-34(39)47)42-35(48)29-17-16-25-12-8-9-15-28(25)40-29/h3-5,8-12,15-17,26-27,30-33,45-46H,6-7,13-14,18-23H2,1-2H3,(H2,39,47)(H,41,49)(H,42,48)(H,43,50)/t26-,27+,30-,31-,32-,33+/m0/s1
SMILES: CC(C)(CO)NC(=O)C1CC2CCCCC2CN1CC(C(CC3=CC=CC=C3)NC(=O)C(CC(=O)N)NC(=O)C4=NC5=CC=CC=C5C=C4)O
Molecular Formula: C38H50N6O6
Molecular Weight: 686.854

Saquinavir Hydroxy-tert-butylamide

CAS No.: 438200-34-1

Reference Standards

VCID: VC0117320

Molecular Formula: C38H50N6O6

Molecular Weight: 686.854

Saquinavir Hydroxy-tert-butylamide - 438200-34-1

CAS No. 438200-34-1
Product Name Saquinavir Hydroxy-tert-butylamide
Molecular Formula C38H50N6O6
Molecular Weight 686.854
IUPAC Name (2S)-N-[(2S,3R)-4-[(3S,4aS,8aS)-3-[(1-hydroxy-2-methylpropan-2-yl)carbamoyl]-3,4,4a,5,6,7,8,8a-octahydro-1H-isoquinolin-2-yl]-3-hydroxy-1-phenylbutan-2-yl]-2-(quinoline-2-carbonylamino)butanediamide
Standard InChI InChI=1S/C38H50N6O6/c1-38(2,23-45)43-37(50)32-19-26-13-6-7-14-27(26)21-44(32)22-33(46)30(18-24-10-4-3-5-11-24)41-36(49)31(20-34(39)47)42-35(48)29-17-16-25-12-8-9-15-28(25)40-29/h3-5,8-12,15-17,26-27,30-33,45-46H,6-7,13-14,18-23H2,1-2H3,(H2,39,47)(H,41,49)(H,42,48)(H,43,50)/t26-,27+,30-,31-,32-,33+/m0/s1
Standard InChIKey SQCJGICLIMLWFB-UGJKXSETSA-N
SMILES CC(C)(CO)NC(=O)C1CC2CCCCC2CN1CC(C(CC3=CC=CC=C3)NC(=O)C(CC(=O)N)NC(=O)C4=NC5=CC=CC=C5C=C4)O
Synonyms (2S)-N1-[(1S,2R)-2-Hydroxy-3-[(3S,4aS,8aS)-octahydro-3-[[(2-hydroxy-1,1-dimethylethyl)amino]carbonyl]-2(1H)-isoquinolinyl]-1-(phenylmethyl)propyl]-2-[(2-quinolinylcarbonyl)amino]-butanediamide
PubChem Compound 122197282
Last Modified Nov 11 2021
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